2-Phenyl-2-(pyridin-2-yl)acetonitrile
Cat. No. B3431424
M. Wt: 194.23 g/mol
InChI Key: CAXNYFPECZCGFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH2:8]([c:9]1[cH:10][cH:11][cH:12][cH:13][cH:14]1)[C:15]#[N:16].[CH3:17][C:18]([CH3:19])([O-:20])[CH3:21].[Cl:1][c:2]1[cH:3][cH:4][cH:5][cH:6][n:7]1.[K+:22].[O:23]=[CH:24][N:25]([CH3:26])[CH3:27]>>[c:2]1([CH:8]([c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)[C:15]#[N:16])[cH:3][cH:4][cH:5][cH:6][n:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#CCc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Clc1ccccn1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N#CC(c1ccccc1)c1ccccn1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH2:8]([c:9]1[cH:10][cH:11][cH:12][cH:13][cH:14]1)[C:15]#[N:16].[CH3:17][C:18]([CH3:19])([O-:20])[CH3:21].[Cl:1][c:2]1[cH:3][cH:4][cH:5][cH:6][n:7]1.[K+:22].[O:23]=[CH:24][N:25]([CH3:26])[CH3:27]>>[c:2]1([CH:8]([c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)[C:15]#[N:16])[cH:3][cH:4][cH:5][cH:6][n:7]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#CCc1ccccc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Clc1ccccn1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[K+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)C=O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N#CC(c1ccccc1)c1ccccn1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
